Cas no 2229091-29-4 (3-(1-amino-2,2,2-trifluoroethyl)-4-bromobenzonitrile)

• Product Name: 3-(1-amino-2,2,2-trifluoroethyl)-4-bromobenzonitrile
• CAS No: 2229091-29-4
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 6005023
• PubChem ID: 165797381
• Update Time: 2025-09-20

3-(1-amino-2,2,2-trifluoroethyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2,2-trifluoroethyl)-4-bromobenzonitrile
• EN300-1970090
• 2229091-29-4

• Inchi： 1S/C9H6BrF3N2/c10-7-2-1-5(4-14)3-6(7)8(15)9(11,12)13/h1-3,8H,15H2
• InChI Key： FMGNLAGGVRPFKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C(F)(F)F)N

Computed Properties

• Exact Mass: 277.96665g/mol
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(1-amino-2,2,2-trifluoroethyl)-4-bromobenzonitrile

3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile: A Comprehensive Overview

3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile (CAS No. 229091-29-4) is a highly specialized organic compound with a unique structure and a wide range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its trifluoroethyl group, bromine substituent, and cyano group, which collectively contribute to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile is notable for its trifluoroethyl group (-CF₃CH₂-), which introduces significant electron-withdrawing effects. This feature enhances the compound's stability and reactivity under various chemical conditions. The bromine atom at the para position further modulates the electronic environment of the benzene ring, making it a versatile platform for further functionalization. The cyano group (-CN) at the meta position adds to the compound's polarity and can serve as a reactive site for subsequent transformations.

Recent studies have highlighted the potential of 3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks that are critical in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in this context.

In addition to its role in pharmaceutical applications, 3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile has shown promise in agrochemical research. Its unique electronic properties make it an ideal candidate for designing herbicides and insecticides with improved efficacy and reduced environmental impact. Recent breakthroughs in green chemistry have also led to the development of more sustainable synthesis routes for this compound.

The synthesis of 3-(1-Amino-2,2,2-Trifluoroethyl)-4-Bromobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation of bromobenzene derivatives followed by subsequent functionalization steps to introduce the trifluoroethyl and cyano groups. The use of palladium-catalyzed cross-coupling reactions has also emerged as an efficient method for constructing this compound.

From an analytical standpoint, 3-(1-Amino-2,2,